Synthesis of tricyclic oxazinoindolones via Pd-catalyzed intramolecular addition of carboxylic acids to alkynes†

Organic & Biomolecular Chemistry Pub Date: 2023-11-14 DOI: 10.1039/D3OB01672B

Abstract

A completely atom-economical synthesis of the oxazinoindolone core via the Pd-catalyzed intramolecular addition of carboxylic acids to alkynes has been developed. Oxazinoindolones have been known to have varied biological activities. The reaction proceeds via 6-exo-dig cyclization and affords the products in high yields (55–93%). The developed method demonstrates the applicability of a Pd(0) complex in combination with a substrate-tethered acid for the 1,2-addition of carboxylic acids to alkynes.

Graphical abstract: Synthesis of tricyclic oxazinoindolones via Pd-catalyzed intramolecular addition of carboxylic acids to alkynes
Synthesis of tricyclic oxazinoindolones via Pd-catalyzed intramolecular addition of carboxylic acids to alkynes†
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